Cas no 2172257-68-8 (1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid)

1-{1-(tert-Butoxy)carbonyl-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid is a versatile intermediate in organic synthesis, particularly valuable for the construction of complex pharmacophores. Its structure features a cyclobutane carboxylic acid moiety coupled with a 3-hydroxyazetidine ring, protected by a tert-butoxycarbonyl (Boc) group, ensuring stability during synthetic manipulations. The hydroxyl and carboxylic acid functionalities provide reactive handles for further derivatization, making it useful in medicinal chemistry and peptide mimetics. The Boc protection allows selective deprotection under mild acidic conditions, facilitating controlled stepwise synthesis. This compound’s rigid, bicyclic framework is advantageous for designing conformationally constrained analogs, enhancing binding affinity in drug discovery applications. Its high purity and well-defined stereochemistry further support reproducible synthetic outcomes.

1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid structure

2172257-68-8 structure

Product Name:1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid

CAS No:2172257-68-8

MF:C₁₃H₂₁NO₅

MW:271.309544324875

CID:5193998

PubChem ID:132398884

Update Time:2025-05-27

1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid
- 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid
- Inchi： 1S/C13H21NO5/c1-11(2,3)19-10(17)14-7-13(18,8-14)12(9(15)16)5-4-6-12/h18H,4-8H2,1-3H3,(H,15,16)
- InChI Key： VXFMSOGCEJMTQC-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CC(C2(C(O)=O)CCC2)(O)C1

1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM479122-250mg	1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid	2172257-68-8	95%+	250mg	$576	2023-03-10
Chemenu	CM479122-500mg	1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid	2172257-68-8	95%+	500mg	$892	2023-03-10
Chemenu	CM479122-1g	1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid	2172257-68-8	95%+	1g	$1137	2023-03-10
Enamine	EN300-1556043-0.05g	1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid	2172257-68-8	95%	0.05g	$245.0	2023-06-05
Enamine	EN300-1556043-0.1g	1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid	2172257-68-8	95%	0.1g	$366.0	2023-06-05
Enamine	EN300-1556043-0.25g	1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid	2172257-68-8	95%	0.25g	$524.0	2023-06-05
Enamine	EN300-1556043-0.5g	1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid	2172257-68-8	95%	0.5g	$824.0	2023-06-05
Enamine	EN300-1556043-1.0g	1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid	2172257-68-8	95%	1g	$1057.0	2023-06-05
Enamine	EN300-1556043-2.5g	1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid	2172257-68-8	95%	2.5g	$2071.0	2023-06-05
Enamine	EN300-1556043-5.0g	1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid	2172257-68-8	95%	5g	$3065.0	2023-06-05